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Compound of Interest

N-methylpropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B12096330

Get Quote

Introduction & Scope

N-methylpropan-2-amine (also known as N-isopropylmethylamine) represents a critical

pharmacophore found in various secondary amine-based therapeutics, agrochemicals, and
psychoactive precursors. Its metabolic fate is primarily governed by Cytochrome P450
(CYP450)-mediated N-dealkylation.

This guide details the experimental protocols for using isotope-labeled N-methylpropan-2-
amine HCI (specifically

(
)-labeled or Deuterated analogs) to elucidate metabolic stability, intrinsic clearance (

), and Kinetic Isotope Effects (KIE). By using a labeled methyl group, researchers can
definitively distinguish between N-demethylation (loss of label) and N-dealkylation of the
isopropyl chain (retention of label), a distinction often lost in non-labeled studies.

Key Applications

» Metabolic Stability Profiling: Determination of
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and

in liver microsomes.[1]

e Mechanistic Elucidation: Differentiating between N-demethylation and oxidative deamination.

e Reaction Phenotyping: Identifying specific CYP isoforms (e.g., CYP2D6, CYP2C19)

responsible for clearance.

Chemical Specifications & Handling

Property

Specification

Compound Name

N-Methylpropan-2-amine Hydrochloride (Isotope

Labeled)
Formula (Unlabeled)
MW (Unlabeled) 109.60 g/mol (Salt) / 73.14 g/mol (Free Base)

-(

_ _ )-methyl or
Labeling Options
(
)-methyl
Solubility Highly soluble in water, methanol, and DMSO.
. Hygroscopic. Store at -20°C under desiccated
Stability B
conditions.
pKa ~10.5 (Secondary Amine)
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Critical Safety Note: As a secondary amine salt, this compound is stable but hygroscopic.
Ensure stock solutions are prepared in anhydrous DMSO or fresh buffer to prevent hydrolysis-

related concentration drift over long-term storage.

Metabolic Pathway Visualization

The metabolic fate of N-methylpropan-2-amine involves two competing oxidative pathways.
Understanding these pathways is essential for selecting the correct MRM (Multiple Reaction
Monitoring) transitions.

Pathway A: N-Demethylation
Major Route Product: Isopropylamine
(Loss of Methyl) [Label LOST -> HCHO]

Parent Drug
(N-Methylpropan-2-amine)
[Label: M+3]

CYP450

(Oxidation)

|
1

Carbinolamine ! Minor Route
Intermediate !

Pathway B: N-Dealkylation
Product: Methylamine
[Label RETAINED]

Click to download full resolution via product page

Figure 1: Competing metabolic pathways. Pathway A (N-Demethylation) results in the loss of
the isotope label to formaldehyde/CO2. Pathway B retains the label on the methylamine
byproduct.

Experimental Protocol: Microsomal Stability Assay

This protocol follows FDA guidelines for in vitro metabolism studies [1].[2][3][4]

Reagents & Preparation[5][6]

e Phosphate Buffer (100 mM, pH 7.4): Dissolve
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and
in Milli-Q water.

o NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM

, 0.4 U/mL glucose-6-phosphate dehydrogenase.

e Liver Microsomes: Human (HLM) or Rat (RLM) liver microsomes (Protein conc. 20 mg/mL).

o Stop Solution: Ice-cold Acetonitrile (ACN) containing 100 nM internal standard (e.qg.,
Propranolol or Tolbutamide).

Incubation Procedure[6]

e Pre-incubation:
o Prepare a 1 uM substrate solution in Phosphate Buffer (0.1% DMSO final).
o Add microsomes (final conc. 0.5 mg/mL).
o Incubate at 37°C for 5 minutes.
* Initiation:
o Add NADPH regenerating system to start the reaction.
o Control: Run a parallel incubation without NADPH to assess chemical stability.
e Sampling:
o At time points
min, remove 50 pL aliquots.
e Quenching:
o Immediately transfer aliquot into 150 pL of ice-cold Stop Solution.

o Vortex for 30 seconds.
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 Clarification:
o Centrifuge at 4,000 x g for 15 minutes at 4°C to pellet proteins.
o Transfer supernatant to LC-MS vials.

Analytical Method: High-pH RPLC-MS/IMS

Small aliphatic amines like N-methylpropan-2-amine are difficult to retain on standard C18
columns at acidic pH due to protonation. We recommend a High-pH Reverse Phase method to
deprotonate the amine, increasing hydrophobicity and retention [3].

LC Conditions[5][7]

e Column: Waters XBridge C18 or Phenomenex Gemini NX-C18 (2.1 x 50 mm, 3.5 um). Must
be pH stable.

o Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0).
» Mobile Phase B: 100% Acetonitrile.

e Flow Rate: 0.4 mL/min.

e Injection Vol: 5 L.

Gradient Table:

Time (min) %A %B

0.0 95 5

0.5 95 5

3.0 5 95

4.0 5 95

4.1 95 5
|6.0]95]|5|
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MS/MS Transitions (ESI Positive)

Assumes

-labeled methyl group (+3 Da shift).

Precursor Collision
Analyte Product (m/z) Note
(m/z) Energy (eV)
Parent (
77.1 44.1 15 Loss of Isopropyl
)
Parent ( Unlabeled
74.1 44.1 15
) Control
] Isopropylamine
Metabolite 1 60.1 43.1 12
(Loss of Label)
Methylamine-
Metabolite 2 35.1 35.1 N/A (Hard to detect
w/o
derivatization)

Technical Note: If sensitivity for the small metabolites (Metabolite 1 & 2) is poor, derivatization

with benzoyl chloride is recommended prior to LC-MS analysis [4].

Workflow Logic & Data Analysis
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Sample Preparation

Microsomal Incubation
(37°C)

:
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:

Centrifugation
(40009, 15 min)

e S

LC-MS/MIS Analysis

High pH LC Separation
(Ammonium Bicarbonate)

:

MRM Detection
(Parent vs. Metabolite)

Click to download full resolution via product page

Figure 2: End-to-end experimental workflow from incubation to detection.

Calculating Intrinsic Clearance ()

Plot the natural log of the percentage of parent remaining vs. time.[1] The slope of the linear
portion is

Kinetic Isotope Effect (KIE)

To determine if N-demethylation is the rate-determining step, compare the intrinsic clearance of
the labeled compound (
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) vs. the unlabeled compound (

)-

e KIE

1. C-H bond breaking is not rate-limiting (or masking by other steps).

» KIE > 2: Significant primary isotope effect, suggesting C-H abstraction at the methyl group is
the rate-limiting step [2].

Troubleshooting & Validation

e Low Recovery: Small amines can bind to glass. Use polypropylene vials and inserts.

o Peak Tailing: Ensure the pH of the mobile phase is > 10.0. If tailing persists, increase buffer
concentration to 20 mM.

» No Metabolism Observed: Verify NADPH system viability using a positive control like
Verapamil or Testosterone.

o Mass Balance Gap: If parent disappears but no de-methylated product is seen, consider N-
oxidation (N-oxide formation) or volatile loss of metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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